Cas no 87976-85-0 (1-(3-aminopropanoyl)piperidin-4-one)

• Product Name: 1-(3-aminopropanoyl)piperidin-4-one
• CAS No: 87976-85-0
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 649723
• PubChem ID: 71411647
• Update Time: 2025-04-19

1-(3-aminopropanoyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 1-(3-amino-1-oxopropyl)-
• 1-(3-aminopropanoyl)piperidin-4-one
• AKOS026743801
• 87976-85-0
• EN300-183938
• SCHEMBL15224117
• DTXSID10831246

• Inchi： 1S/C8H14N2O2/c9-4-1-8(12)10-5-2-7(11)3-6-10/h1-6,9H2
• InChI Key： LBISDWUFPMCWOU-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(CCN)=O)CC1

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 63.4Ų